Cas no 1270465-37-6 (1-(2,3-DIFLUOROPHENYL)PROP-2-ENYLAMINE)

• Product Name: 1-(2,3-DIFLUOROPHENYL)PROP-2-ENYLAMINE
• CAS No: 1270465-37-6
• MF: C₉H₉F₂N
• MW: 169.171269178391
• CID: 5582922
• PubChem ID: 55282530
• Update Time: 2023-08-11

1-(2,3-DIFLUOROPHENYL)PROP-2-ENYLAMINE Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-DIFLUOROPHENYL)PROP-2-ENYLAMINE
• Benzenemethanamine, α-ethenyl-2,3-difluoro-
• N15319
• 1270465-37-6
• AKOS006343630

• Inchi： 1S/C9H9F2N/c1-2-8(12)6-4-3-5-7(10)9(6)11/h2-5,8H,1,12H2
• InChI Key： CBPUIEULODMPLG-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(C=C)N)F

Computed Properties

• Exact Mass: 169.07030562g/mol
• Monoisotopic Mass: 169.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.153±0.06 g/cm3(Predicted)
• Boiling Point: 218.0±35.0 °C(Predicted)
• pka: 7.86±0.10(Predicted)